1-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-1-ethanone oxime

Specification

• CAS No.: 860612-15-3
• Molecular Formula: C16H16N2O
• Molecular Weight: 252.317
• IUPAC Name: (NZ)-N-[1-[3-(1,3-dihydroisoindol-2-yl)phenyl]ethylidene]hydroxylamine
• Standard InChI: InChI=1S/C16H16N2O/c1-12(17-19)13-7-4-8-16(9-13)18-10-14-5-2-3-6-15(14)11-18/h2-9,19H,10-11H2,1H3/b17-12-
• Standard InChI Key: LABPTVBJROJJKY-ATVHPVEESA-N
• SMILES: CC(=NO)C1=CC(=CC=C1)N2CC3=CC=CC=C3C2

Introduction

1-[3-(1,3-Dihydro-2H-isoindol-2-yl)phenyl]-1-ethanone oxime is a chemical compound that has garnered attention in various fields of research due to its unique structural properties. This compound is derived from the parent compound 1-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-1-ethanone, which undergoes an oximation reaction to form the oxime derivative. The oxime group (-C=N-OH) is known for its versatility in organic synthesis and its potential biological activities.

Synthesis

The synthesis of 1-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-1-ethanone oxime typically involves a two-step process. First, the parent compound, 1-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-1-ethanone, is synthesized through appropriate organic reactions. Then, this compound undergoes an oximation reaction with hydroxylamine hydrochloride in a suitable solvent to form the oxime derivative. The conditions for this reaction, such as pH and temperature, can be optimized to achieve higher yields.

Spectroscopic Analysis

Spectroscopic analysis, including NMR and IR spectroscopy, is crucial for the characterization of 1-[3-(1,3-dihydro-2H-isoindol-2-yl)phenyl]-1-ethanone oxime. The oxime group typically shows characteristic signals in the NMR spectrum, such as a singlet for the oxime proton, and specific IR absorption bands corresponding to the C=N and N-O bonds.

Data Table: General Information on 1-[3-(1,3-Dihydro-2H-isoindol-2-yl)phenyl]-1-ethanone

Property	Description
Molecular Formula (Parent)	C16H15NO
Molar Mass (Parent)	237.3 g/mol
CAS Number (Parent)	357302-54-6
Synthesis Method	Oximation of the parent compound